Cas no 4316-51-2 (4-Methoxytriphenylamine)

• Product Name: 4-Methoxytriphenylamine
• CAS No: 4316-51-2
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• MDL: MFCD03929020
• CID: 325211
• PubChem ID: 24883435
• Update Time: 2025-06-10

4-Methoxytriphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxytriphenylamine 97
• 4-Methoxytriphenylamine
• 4-methoxy-N,N-diphenylaniline
• 4-MeO-C6H4-NPh2
• p-CH3OC6H4NPh2
• 4'-methoxytriphenylamine
• diphenyl(4-methoxyphenyl)amine
• (4-methoxyphenyl)diphenylamine
• N,N-Diphenyl-4-methoxyaniline
• N-(4-methoxyphenyl)diphenylamine
• (4-methoxvphenyl )-diphenylamine
• (4-methoxyphenyl )-diphenylamine
• KIGTXAWIOISJOG-UHFFFAOYSA-N
• N,N-diphenyl-4-methoxyphenylamine
• (4-Methoxy-phenyl)-diphenyl-amine
• ADAL1072808
• RP29727
• AK30
• J-515682
• FT-0722073
• DTXSID80432325
• SCHEMBL3339294
• D71254
• AKOS005154993
• CS-W012321
• 4-METHOXYTRIPHENYLAMINE97
• AS-59727
• 4316-51-2
• MFCD03929020
• A913671
• 4-Methoxytriphenylamine, 97%
• SY237822
• DB-070411

• MDL： MFCD03929020
• Inchi： 1S/C19H17NO/c1-21-19-14-12-18(13-15-19)20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-15H,1H3
• InChI Key： KIGTXAWIOISJOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 275.13100
• Monoisotopic Mass: 275.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 102-106 °C (lit.)
• Boiling Point: 415.4±28.0 °C at 760 mmHg
• Flash Point: 121.9±26.3 °C
• PSA: 12.47000
• LogP: 5.16500
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methoxytriphenylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335-H413
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents